Cas no 459155-66-9 (6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile)

• Product Name: 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
• CAS No: 459155-66-9
• MF: C₂₂H₂₃N₅O
• MW: 373.450924158096
• CID: 5224540
• Update Time: 2025-07-10

6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile

• Inchi： 1S/C22H23N5O/c1-14(2)28-16-6-4-15(5-7-16)20-19-11-27(3)9-8-17(19)18(10-23)21(26)22(20,12-24)13-25/h4-8,14,19-20H,9,11,26H2,1-3H3/t19-,20+/m0/s1
• InChI Key： WMELSCAJBYBOTC-VQTJNVASSA-N
• SMILES： C1[C@@]2([H])C(C(C#N)=C(N)C(C#N)(C#N)[C@@H]2C2=CC=C(OC(C)C)C=C2)=CCN1C

Additional information on 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile

Recent Advances in the Study of 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile (CAS: 459155-66-9)

The compound 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile (CAS: 459155-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex isoquinoline tricarbonitrile structure, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the most notable findings in recent research is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. In vitro and in vivo studies have demonstrated that 459155-66-9 exhibits potent inhibitory effects on certain kinases, which are critical in the regulation of cell proliferation and immune responses. These findings suggest that the compound could serve as a lead candidate for the development of novel anti-inflammatory or anti-cancer therapies.

Further investigations into the pharmacokinetic profile of 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile have revealed favorable absorption and distribution properties. The compound has shown good oral bioavailability and stability in physiological conditions, which are essential attributes for its potential use as a therapeutic agent. Additionally, metabolic studies indicate that the compound undergoes minimal hepatic degradation, reducing the risk of toxic metabolite accumulation.

Recent synthetic chemistry efforts have also focused on optimizing the production of 459155-66-9 to enhance yield and purity. Advances in catalytic methods and green chemistry approaches have enabled more efficient synthesis routes, making the compound more accessible for further research and development. These improvements are critical for scaling up production and facilitating preclinical and clinical studies.

In conclusion, the latest research on 6-amino-8-(4-isopropoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile (CAS: 459155-66-9) highlights its significant potential as a therapeutic agent. Its unique chemical structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for future drug development. Continued research is warranted to fully explore its therapeutic applications and to address any remaining challenges in its development and clinical translation.